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Compound of Interest

Compound Name: 7-Hydroxyheptanal

Cat. No.: B3188561

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known and predicted physical
properties of 7-Hydroxyheptanal (CAS No. 22054-13-3), a bifunctional organic compound of
interest in various chemical syntheses. Due to its aldehyde and hydroxyl functional groups, 7-
Hydroxyheptanal exhibits a unique set of characteristics relevant to its handling, reactivity,
and potential applications in research and development.

Core Physical Properties

While experimental data for some physical properties of 7-Hydroxyheptanal are limited in
publicly available literature, several key parameters have been predicted through
computational modeling. These properties are summarized in the table below.
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Physical Property Value Source
Molecular Formula C7H1402 [1112113114]
Molecular Weight 130.18 g/mol [1112][31[4]

Predicted Boiling Point

2145+23.0°C

[1]

Melting Point

Not available

[3]

Predicted Density

0.937 £ 0.06 g/cm3

[1]

Solubility

Soluble in organic solvents.
Lower aldehydes are soluble in
water, but solubility decreases
as the carbon chain length
increases.[5][6][7]

LogP (Octanol-Water Partition

o 1.12810 [1]

Coefficient)
Hydrogen Bond Donor Count 1 [1][2]114]
Hydrogen Bond Acceptor

2 [11[2][4]
Count
Rotatable Bond Count 6 [1112][4]
Topological Polar Surface Area  37.3 A2 [2][4]

Experimental Protocols for Determination of
Physical Properties

While specific experimental protocols for 7-Hydroxyheptanal are not readily available, the

following are general methodologies for determining the key physical properties of aldehydes,

which would be applicable to this compound.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a compound like 7-Hydroxyheptanal, the boiling point can be determined using
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the following methods:

« Simple Distillation: A small sample of the compound is heated in a distillation apparatus at
atmospheric pressure. The temperature at which the liquid consistently condenses and is
collected is recorded as the boiling point.

» Micro-Boiling Point Determination: For smaller quantities, a Thiele tube or a similar
apparatus can be used. A small amount of the sample is placed in a capillary tube along with
a sealed-end melting point capillary tube (inverted). The apparatus is heated, and the
temperature at which a rapid and continuous stream of bubbles emerges from the inner
capillary is the boiling point.

Determination of Density

Density, the mass per unit volume, is a fundamental physical property.

e Pycnometer Method: A pycnometer, a flask with a specific, accurately known volume, is
weighed empty. It is then filled with the sample liquid (7-Hydroxyheptanal), and the excess
is removed. The pycnometer is weighed again. The density is calculated by dividing the
mass of the liquid by the volume of the pycnometer. Temperature control is crucial for
accurate measurements.

Determination of Solubility

The solubility of 7-Hydroxyheptanal in various solvents can be determined by the following
procedure:

¢ Visual Miscibility Test: A measured amount of the solute (7-Hydroxyheptanal) is added to a
measured volume of a solvent (e.g., water, ethanol, acetone) in a test tube.

e The mixture is agitated (e.g., by vortexing) at a constant temperature.

o The mixture is observed for the presence of a single, clear phase (indicating solubility) or
multiple phases/cloudiness (indicating insolubility or partial solubility).

e The process can be quantified by determining the maximum amount of solute that can be
dissolved in a given amount of solvent to form a saturated solution.
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Logical Relationship of Aldehyde Properties

The physical properties of aldehydes like 7-Hydroxyheptanal are dictated by their molecular
structure, specifically the presence of the polar carbonyl group and the hydroxyl group, as well
as the length of the carbon chain. The following diagram illustrates the logical relationships
between these structural features and the resulting physical properties.

Logical Flow of Aldehyde Physical Properties
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Caption: Relationship between structure and physical properties of hydroxy aldehydes.

Signaling Pathways and Experimental Workflows

A thorough review of the available scientific literature did not reveal any established signaling
pathways or detailed experimental workflows directly involving 7-Hydroxyheptanal that would
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necessitate a complex graphical representation. The primary focus of existing research has
been on its synthesis and basic chemical characterization.

In summary, 7-Hydroxyheptanal is a molecule with predicted physical properties that align
with its structure as a seven-carbon chain containing both an aldehyde and a hydroxyl group.
While comprehensive experimental data is not yet available, the provided information and
general protocols offer a solid foundation for researchers and professionals working with this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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